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Compound of Interest

Compound Name:
Cyclohexanone, 4-

[(phenylmethoxy)methyl]-

CAS No.: 132452-43-8

Cat. No.: B3046910

Get Quote

Technical Guide: Cyclohexanone, 4-
[(phenylmethoxy)methyl]-[1]
Chemical Identity & Structural Analysis[1][2]
4-(Benzyloxymethyl)cyclohexanone is a bifunctional disubstituted cyclohexane derivative

serving as a critical scaffold in medicinal chemistry.[1] It features a reactive ketone core

capable of diverse functionalization and a benzyl-protected hydroxymethyl arm acting as a

lipophilic anchor or a latent alcohol.[1]
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Property Detail

IUPAC Name 4-[(Phenylmethoxy)methyl]cyclohexan-1-one

Common Name 4-(Benzyloxymethyl)cyclohexanone

CAS Registry Number 132452-43-8

Molecular Formula C₁₄H₁₈O₂

Molecular Weight 218.29 g/mol

SMILES O=C1CCC(COCc2ccccc2)CC1

InChI Key
Unique identifier required for database

integration.[1][2]

Conformational Analysis
The molecule exists in a chair conformation.[1] The bulky (benzyloxy)methyl group at the C4

position exhibits a strong thermodynamic preference for the equatorial orientation to minimize

1,3-diaxial interactions.[1] Unlike 4-substituted cyclohexanols, the ketone functionality at C1

removes the possibility of cis/trans isomerism in the oxidized state, rendering the compound a

single achiral isomer.[1] However, reduction of the ketone restores chirality/isomerism, yielding

cis- or trans-alcohols.[1]

Synthesis Pathways[1][3][4]
The industrial and laboratory-scale synthesis predominantly utilizes 1,4-dioxaspiro[4.5]decane-

8-methanol as the starting material.[1] This route ensures the preservation of the oxygenation

pattern while allowing selective manipulation of the alcohol before revealing the ketone.[1]

Primary Synthesis Route (Ketal Protection Strategy)
This protocol is preferred for its high yield and operational simplicity, avoiding the

regioselectivity issues of direct cyclohexanone functionalization.[1]

Step 1: O-Alkylation (Benzylation) The primary alcohol of the ketal-protected precursor is

alkylated using benzyl bromide under basic conditions.[1] The ketal group protects the ketone

from nucleophilic attack or enolization.[1]
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Reagents: Sodium Hydride (NaH, 60% dispersion), Benzyl Bromide (BnBr), TBAI (catalyst).

[1]

Solvent: THF or DMF (Anhydrous).[1]

Conditions: 0°C to RT, 4–12 hours.[1]

Step 2: Ketal Deprotection (Hydrolysis) Acid-catalyzed hydrolysis removes the ethylene glycol

ketal, regenerating the cyclohexanone core.[1]

Reagents: 2N HCl or p-TsOH.

Solvent: Acetone/Water or THF/Water.[1]

Conditions: Reflux or RT, 2–6 hours.[1]

Synthesis Diagram (Graphviz)[1]

Key Process Parameters

1,4-Dioxaspiro[4.5]decane-8-methanol
(CAS 2106-19-6) Ketal-Protected Benzyl Ether

BnBr, NaH, THF
(O-Alkylation) 4-(Benzyloxymethyl)cyclohexanone

(CAS 132452-43-8)

HCl (aq), Acetone
(Deprotection)

Temp: 0°C -> RT

Atmosphere: N2/Ar

Click to download full resolution via product page

Caption: Two-step synthesis route from commercially available ketal precursor.

Reactivity & Functionalization[1]
The chemical utility of 4-(benzyloxymethyl)cyclohexanone lies in its ability to serve as a

"divergent point" in synthesis.[1] The ketone allows for ring functionalization, while the benzyl
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ether remains stable until late-stage hydrogenolysis.[1]

Reductive Amination (Medicinal Chemistry Core)
This is the most frequent application, used to attach amine-bearing pharmacophores (e.g.,

piperidines, pyrrolidines) to the cyclohexane ring.[1]

Mechanism: Formation of an imine/enamine intermediate followed by reduction.[1]

Reagents: Primary/Secondary Amine, Sodium Triacetoxyborohydride (STAB) or NaCNBH₃.

[1]

Outcome: Formation of cis and trans 4-substituted cyclohexylamines.[1] The hydride source

often dictates the diastereoselectivity (e.g., bulky hydrides favor equatorial attack, yielding

axial amines).[1]

Grignard & Organolithium Addition
Nucleophilic addition to the ketone generates tertiary alcohols.[1]

Stereochemistry: Nucleophiles preferentially attack from the axial direction (less hindered),

yielding the alcohol group in the equatorial position (thermodynamic product) or axial position

depending on reagent bulk.[1]

Reaction Network Diagram

4-(Benzyloxymethyl)cyclohexanone

Aminocyclohexane Derivatives
(CCR5 Antagonists, NMDA Blockers)

Reductive Amination
(R-NH2, NaBH(OAc)3)

Tertiary Alcohols
(via Grignard)

Nucleophilic Addition
(R-MgBr / R-Li)

4-(Hydroxymethyl)cyclohexanone
(via Hydrogenolysis)

Pd/C, H2
(Bn Deprotection)

Click to download full resolution via product page

Caption: Divergent synthetic pathways from the core ketone intermediate.
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Applications in Drug Development[1]
This scaffold is prominent in the synthesis of non-peptide small molecule inhibitors.[1]

Therapeutic Area Mechanism of Action Role of Scaffold

Virology (HIV) Integrase Inhibitors

The cyclohexane ring provides

a spacer that positions the

benzyl ether (hydrophobic

interaction) relative to the polar

amide/pharmacophore core

[1].[1]

Neurology NMDA Receptor Antagonists

Used to synthesize NR2B-

selective antagonists.[1][3] The

4-benzyloxymethyl group

modulates blood-brain barrier

(BBB) penetration and

receptor binding affinity [2].[1]

Oncology SMARCA Degraders

Acts as a linker segment in

PROTACs or bifunctional

degraders, connecting the E3

ligase ligand to the protein of

interest ligand [3].[1]

Experimental Protocol: Ketal Deprotection
Objective: Isolation of 4-(benzyloxymethyl)cyclohexanone from its ketal precursor.

Preparation: Dissolve crude 8-(benzyloxymethyl)-1,4-dioxaspiro[4.5]decane (10.0 g, 36

mmol) in Acetone (150 mL).

Acidification: Add 2N Hydrochloric Acid (aq) (50 mL) dropwise with stirring.

Reaction: Heat the mixture to a gentle reflux (approx. 56°C) for 3 hours. Monitor by TLC

(System: Hexane/EtOAc 4:1); the starting material (Rf ~0.[1]6) should disappear, and the

ketone product (Rf ~0.[1]4) should appear.[1][2]
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Work-up:

Cool to room temperature.[1][3]

Neutralize with saturated NaHCO₃ solution.[1]

Evaporate acetone under reduced pressure.[1]

Extract the aqueous residue with Dichloromethane (DCM) (3 x 50 mL).[1]

Purification: Dry combined organics over MgSO₄, filter, and concentrate. Purify via silica gel

chromatography (Gradient: 0-20% EtOAc in Hexanes) to yield the title compound as a

colorless oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [chemical structure of Cyclohexanone 4-
[(phenylmethoxy)methyl]-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3046910/docs#chemical-structure-of-cyclohexanone-
4-phenylmethoxy-methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b3046910/docs#chemical-structure-of-cyclohexanone-4-phenylmethoxy-methyl
https://www.benchchem.com/product/b3046910/docs#chemical-structure-of-cyclohexanone-4-phenylmethoxy-methyl
https://www.benchchem.com/product/b3046910/docs#chemical-structure-of-cyclohexanone-4-phenylmethoxy-methyl
https://www.benchchem.com/product/b3046910/docs#chemical-structure-of-cyclohexanone-4-phenylmethoxy-methyl
https://www.benchchem.com/product/b3046910?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3046910?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

